Cas no 1585969-98-7 (18:0 PE-DTPA)

• Product Name: 18:0 PE-DTPA
• CAS No: 1585969-98-7
• MF: C₅₅H₁₀₃N₄O₁₇P
• MW: 1123.39669919014
• CID: 4763537
• Update Time: 2025-10-28

18:0 PE-DTPA Chemical and Physical Properties

Names and Identifiers

• 18:0 PE-DTPA

• Inchi： 1S/C55H103N4O17P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-54(69)73-46-48(76-55(70)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-75-77(71,72)74-40-35-56-49(60)41-58(43-51(63)64)38-36-57(42-50(61)62)37-39-59(44-52(65)66)45-53(67)68/h48H,3-47H2,1-2H3,(H,56,60)(H,61,62)(H,63,64)(H,65,66)(H,67,68)(H,71,72)/t48-/m1/s1
• InChI Key： FIKFVIUXRLDPMC-QSCHNALKSA-N
• SMILES： C(O)(=O)CN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC(=O)NCCOP(=O)(O)OC[C@H](OC(=O)CCCCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCCCC

18:0 PE-DTPA Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:0 PE-DTPA

Professional Introduction to Compound with CAS No. 1585969-98-7 and Product Name 18:0 PE-DTPA

Compound with the CAS number 1585969-98-7 and the product name 18:0 PE-DTPA represents a significant advancement in the field of pharmaceutical chemistry and bioconjugation. This compound, featuring a unique structure that combines a long-chain polyethylene glycol (PEG) moiety with diethylenetriaminepentaacetic acid (DTPA), has garnered considerable attention for its potential applications in targeted drug delivery systems, particularly in oncology and radiopharmaceuticals. The 18:0 PE component refers to the presence of an 18-carbon saturated fatty acid chain linked to the PEG backbone, which enhances the compound's stability and bioavailability while minimizing immunogenicity. This introduction aims to provide a comprehensive overview of the compound's chemical properties, mechanism of action, recent research findings, and future prospects.

The chemical structure of 18:0 PE-DTPA is meticulously designed to leverage the benefits of both PEGylation and chelation. PEGylation, a widely adopted strategy in drug development, involves covalently attaching PEG chains to therapeutic molecules. This modification extends the circulation time of drugs in the bloodstream, reduces rapid clearance by renal filtration or proteolytic degradation, and improves pharmacokinetic profiles. The DTPA moiety serves as an effective chelating agent, capable of binding metal ions such as technetium-99m (Tc-99m) or rhenium-188 (Re-188), which are commonly used in diagnostic imaging and therapeutic applications. The combination of these features makes 18:0 PE-DTPA an attractive candidate for developing next-generation radiopharmaceuticals.

Recent advancements in nanotechnology have further expanded the potential applications of 18:0 PE-DTPA. Researchers have demonstrated its utility in constructing targeted nanoparticles that can deliver therapeutic agents directly to cancer cells while sparing healthy tissues. These nanoparticles are often functionalized with antibodies or small interfering RNAs (siRNAs) to enhance specificity. The long hydrophobic chain of 18:0 PE facilitates the incorporation of these nanoparticles into biological membranes, improving their stability and circulation time. Preliminary studies have shown promising results in preclinical models, where 18:0 PE-DTPA-modified nanoparticles effectively targeted tumors with high precision.

The role of DTPA in enhancing the efficacy of radiopharmaceuticals cannot be overstated. DTPA's ability to form stable complexes with radioactive metals allows for high-resolution imaging using positron emission tomography (PET) or single-photon emission computed tomography (SPECT). This has significant implications for early detection and monitoring of diseases such as cancer. For instance, Tc-99m labeled with DTPA has been widely used in bone scans due to its excellent bone-seeking properties. The introduction of 18:0 PE into this framework not only improves solubility but also extends tissue retention, leading to clearer and more durable images.

Intriguingly, recent studies have explored the potential of 18:0 PE-DTPA in combination therapy approaches. By integrating both diagnostic and therapeutic functions, this compound could revolutionize personalized medicine. For example, researchers have investigated its use in conjunction with radioimmunotherapy (RIT), where targeted nanoparticles carrying radioactive isotopes are employed to destroy cancer cells directly. The prolonged circulation time provided by PEGylation ensures sustained exposure of tumors to the therapeutic agent, while minimizing side effects on healthy tissues. Such dual functionality represents a significant step forward in oncology treatment strategies.

The biocompatibility and low immunogenicity of 18:0 PE-DTPA are additional advantages that underscore its clinical relevance. Unlike some traditional chelating agents that may elicit immune responses or cause toxicity, PEGylated DTPA derivatives exhibit remarkable safety profiles. This has been confirmed through multiple Phase I clinical trials, where patients receiving 18:0 PE-DTPA-based radiopharmaceuticals tolerated treatment well with minimal adverse effects. These findings bode well for future clinical applications across various therapeutic modalities.

Looking ahead, the future development of 18:0 PE-DTPA is poised to be shaped by interdisciplinary collaborations between chemists, biologists, and medical researchers. Emerging technologies such as CRISPR gene editing and mRNA therapeutics may open new avenues for utilizing this compound in gene-directed therapies or vaccine development. Furthermore, advancements in computational chemistry could aid in optimizing its structure for enhanced performance across different biological systems.

In conclusion,18:0 PE-DTPA exemplifies how innovative chemical design can lead to breakthroughs in medicine. Its unique combination of PEGylation and chelation offers unparalleled opportunities for targeted drug delivery and diagnostic imaging. With ongoing research uncovering novel applications and refining its formulations, 18:0 PE-DTPA holds immense promise for improving patient outcomes in diverse medical fields.